Ethacizine-d5

Bioanalysis LC-MS/MS Internal Standard
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H27N3O3S
Molecular Weight 418.6 g/mol
Cat. No. B15562245
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Technical Parameters


Basic Identity
Product NameEthacizine-d5
Molecular FormulaC22H27N3O3S
Molecular Weight418.6 g/mol
Structural Identifiers
InChIInChI=1S/C22H27N3O3S/c1-4-24(5-2)14-13-21(26)25-17-9-7-8-10-19(17)29-20-12-11-16(15-18(20)25)23-22(27)28-6-3/h7-12,15H,4-6,13-14H2,1-3H3,(H,23,27)/i1D3,4D2
InChIKeyPQXGNJKJMFUPPM-SGEUAGPISA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Ethacizine-d5: Reference Standard Overview


Ethacizine-d5 is a deuterium-labeled analog of ethacizine (ethacyzine), a Class Ic antiarrhythmic agent used primarily in Russia and CIS countries for treating severe ventricular and supraventricular arrhythmias [1]. As a stable isotope-labeled internal standard (SIL-IS), Ethacizine-d5 incorporates five deuterium atoms (d5) at the ethyl carbamate position , resulting in a molecular mass of 418.56 Da, exactly 5 Da greater than the unlabeled parent compound (413.53 Da) . This precise mass shift enables its primary function as an internal standard for quantitative bioanalysis via LC-MS/MS or GC-MS . Ethacizine-d5 is not a therapeutic agent itself but a critical analytical tool for quantifying ethacizine concentrations in pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology.

Workflow LC-MS/MS bioanalysis using stable isotope-labeled internal standard
Selection Penta-deuterated SIL-IS for ethacizine quantification in research matrices
Context Co-eluting analog ensures matrix-effect correction and assay consistency

Ethacizine-d5: Internal Standard Advantages


In quantitative LC-MS/MS analysis, the use of a structurally identical but isotopically distinct internal standard (SIL-IS) is essential to correct for matrix effects, extraction efficiency variability, and ionization suppression/enhancement. Ethacizine-d5 is specifically designed for this purpose; unlabeled ethacizine cannot function as an internal standard because it co-elutes identically with the target analyte and cannot be distinguished by the mass spectrometer, making quantitation impossible [1]. Alternative SIL-IS compounds, such as 13C- or 15N-labeled analogs, while theoretically possible, are not readily available for ethacizine. Using a structurally similar but non-identical internal standard (e.g., a different phenothiazine derivative) introduces analytical variability due to differential extraction recovery and ionization efficiency [2]. This can compromise the accuracy and precision of the method, which is unacceptable for regulatory pharmacokinetic studies requiring validated bioanalytical methods [3].

Aspect
Ethacizine-d5
Unlabeled / Analog ISTD
Mass Differentiation
Sufficient mass shift for clear analyte separation
Overlapping m/z prevents independent detection
Matrix-Effect Correction
Co-elution ensures matched ion suppression/enhancement
Different retention times and recovery may lead to incomplete correction
Validation Endpoint Support
Consistent response factor supports accuracy/precision review
Systematic bias may not meet typical validation expectations

Ethacizine-d5: Differentiation Evidence


Mass Spectrometric Differentiation

Ethacizine-d5 serves as a stable isotope-labeled internal standard (SIL-IS) for the quantification of ethacizine. The deuterium labeling results in a molecular mass of 418.56 Da, compared to 413.53 Da for the unlabeled parent compound . This +5 Da mass difference is sufficient for the mass spectrometer to resolve the two species, allowing for accurate quantitation via isotope dilution mass spectrometry . The use of an unlabeled analog or a different internal standard would not provide the same matrix-effect correction and is not a viable substitute.

Mass Shift
Class-level
+5.02 Da (target vs. unlabeled)
Exceeds typical 3 Da threshold for isotopic interference control
Calculated from molecular formula; method verification recommended
Bioanalysis LC-MS/MS Internal Standard Isotope Dilution

Chromatographic Co-Elution

Ethacizine-d5 is supplied with detailed characterization data and is compliant with regulatory guidelines for use as a reference standard in analytical method validation (AMV), Quality Control (QC), and Abbreviated New Drug Applications (ANDA) [1]. The use of a non-isotopically labeled internal standard, while possible, would not be acceptable for a validated bioanalytical method intended for regulatory submission due to potential matrix effect discrepancies [2]. Ethacizine-d5 provides the required traceability against pharmacopeial standards (USP or EP) [1].

Co-Elution
Context-dependent
ΔtR
Supports matrix-effect correction in LC-MS/MS
Inferred from deuterium labeling principles; validate in specific matrix
Purity
Data to verify
≥98% (HPLC, LC-MS, NMR)
Reduces internal standard background, supporting lower LLOQ
Vendor-certified value; confirm with Certificate of Analysis
Method Validation Bioanalysis Regulatory Compliance Quality Control

Analytical Purity

Ethacizine-d5 features a specific labeling pattern: the ethyl group at the carbamate position is fully deuterated (ethyl-d5) [1]. This results in a +5 Da mass shift. Alternative labeling patterns (e.g., d1, d2, d3, d4) would provide a smaller mass difference, increasing the risk of isotopic overlap and interference from the natural isotope distribution of the unlabeled analyte [2]. The d5 pattern ensures a clean mass shift that minimizes cross-talk in the mass spectrometer [3].

Purity
Data to verify
≥98% (HPLC, LC-MS, NMR)
Reduces internal standard background, supporting lower LLOQ
Vendor-certified value; confirm with Certificate of Analysis
Isotope Labeling Deuterium Mass Spectrometry Internal Standard

Ethacizine-d5: Application Scenarios


Pharmacokinetic Bioanalysis

In human pharmacokinetic studies of ethacizine, where the drug exhibits a short elimination half-life of 2.5 hours [1] and therapeutic plasma concentrations ranging from 30-50 to 300-400 ng/mL [2], accurate quantitation across a wide dynamic range is essential. Ethacizine-d5 is the recommended internal standard for LC-MS/MS methods developed to measure these low ng/mL concentrations in plasma. Its use corrects for variable extraction recovery and matrix effects, ensuring the method's accuracy and precision, which is critical for calculating PK parameters like clearance (0.99 L/min [2]) and for meeting regulatory guidelines [3].

Therapeutic Drug Monitoring

Ethacizine is used in some countries for treating severe arrhythmias [1]. In forensic toxicology or clinical TDM laboratories, the confirmation and quantification of ethacizine in patient plasma or post-mortem samples require a highly specific and robust analytical method. Ethacizine-d5, with its +5 Da mass shift and identical chromatographic behavior, is the gold-standard internal standard for developing a validated LC-MS/MS method for this purpose [3]. This is essential for accurate reporting of drug levels, which can inform clinical decisions or medicolegal investigations.

Metabolite Identification & Quantification

For pharmaceutical companies developing generic versions of ethacizine, a validated bioanalytical method is required for bioequivalence studies. Ethacizine-d5 is a critical component in developing and validating these LC-MS/MS methods, as it provides the necessary traceability and meets regulatory standards for internal standard use in ANDA submissions [3]. The use of a non-isotopic internal standard would require extensive justification and is unlikely to be accepted by regulatory agencies for pivotal bioequivalence studies.

Application
Selection Property
Validation Focus
Human plasma research PK studies
Co-eluting SIL-IS for consistent matrix correction
Accuracy and precision endpoint review in plasma matrix
Human plasma PK monitoring research
High purity and low background interference
Assay sensitivity and LLOQ endpoint review
Metabolite profiling in research matrices
Co-elution and matched ionization for single calibration
Metabolite recovery and matrix-effect evaluation
Forced degradation studies for research use
Matrix-effect correction by deuterated ISTD
Interference correction from degradation products

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